4-(4-Methoxybenzenesulfonyl)cyclohexan-1-amine

• Molecular Formula: C13H19NO3S
• Molecular Weight: 269.36 g/mol
• SMILES: COC1=CC=C(C=C1)S(=O)(=O)C2CCC(CC2)N
• InChI: InChI=1S/C13H19NO3S/c1-17-11-4-8-13(9-5-11)18(15,16)12-6-2-10(14)3-7-12/h4-5,8-10,12H,2-3,6-7,14H2,1H3
• InChIKey: CGEKUKDVDWKUMZ-UHFFFAOYSA-N

4-(4-Methoxybenzenesulfonyl)cyclohexan-1-amine Technical Profile

4-(4-Methoxybenzenesulfonyl)cyclohexan-1-amine is a specialized organic compound with the molecular formula C13H19NO3S and a molecular weight of 269.36 g/mol [1]. This small molecule features a cyclohexane ring system substituted with a primary amine at the 1-position and a 4-methoxybenzenesulfonyl group at the 4-position [1]. It is primarily utilized as a research chemical and synthetic intermediate in medicinal chemistry and organic synthesis applications , with its hydrochloride salt form (CAS 1864014-12-9) offering improved solubility and handling properties . The compound's structure provides a scaffold that balances lipophilicity and hydrogen-bonding potential, making it particularly relevant for the development of central nervous system (CNS)-targeted molecules or enzyme inhibitors .

Scaffold type

CNS-targeted sulfone building block

Balances lipophilicity for blood-brain barrier studies

Form selection

Hydrochloride salt (CAS 1864014-12-9)

Improved aqueous solubility for biological assays

Medicinal chemistry role

Fragment or early lead generation

Low MW, sulfonamide pharmacophore, derivatizable amine

• [1] ChemSrc. (2024). 4-(4-Methoxybenzenesulfonyl)cyclohexan-1-amine. Retrieved from ChemSrc Database. CAS: 1273959-94-6. View Source

Analog Replacement Challenges for 4-(4-Methoxybenzenesulfonyl)cyclohexan-1-amine

In medicinal chemistry and chemical biology applications, the substitution of a 4-methoxybenzenesulfonyl group with other aryl sulfonyl groups (e.g., unsubstituted phenyl, 4-chlorophenyl, or 4-methylphenyl) can profoundly alter a compound's physicochemical profile, including lipophilicity, solubility, and hydrogen-bonding capacity [1]. These changes directly impact pharmacokinetic properties such as membrane permeability, metabolic stability, and off-target binding [1]. For example, the introduction of a 4-methoxy substituent on the phenyl ring modulates electron density and steric bulk, which can enhance binding affinity and selectivity for specific biological targets . Consequently, direct substitution with an analog lacking the 4-methoxy group is not recommended without extensive re-optimization, as it may lead to significant loss of potency or undesirable ADME (Absorption, Distribution, Metabolism, and Excretion) properties [2].

1

Aryl sulfonyl mismatchReplacing 4-methoxybenzenesulfonyl with unsubstituted phenyl or 4-chloro/4-methyl analogs may shift lipophilicity and hydrogen-bonding profile, altering membrane permeability.

2

ADME property driftAnalog lacking the 4-methoxy group may not reproduce metabolic stability or CNS partitioning; direct substitution without re-optimization can result in loss of target engagement context.

3

Salt form interchangeabilityFree base and hydrochloride salt differ in solubility and handling; assay protocols designed for the salt may not transfer directly to the free base without adjustment.

• [1] Churcher, I., et al. (2006). 4-Substituted cyclohexyl sulfones as potent, orally active γ-secretase inhibitors. Bioorganic & Medicinal Chemistry Letters, 16(2), 280-284. View Source
• [2] Churcher, I., et al. (2005). Aryl sulfones: a new class of γ-secretase inhibitors. Bioorganic & Medicinal Chemistry Letters, 15(19), 4245-4248. View Source

Differentiating Evidence for 4-(4-Methoxybenzenesulfonyl)cyclohexan-1-amine

Lipophilicity Advantage for CNS Drug-Likeness

The 4-methoxybenzenesulfonyl group confers a higher calculated partition coefficient (clogP) compared to the unsubstituted phenylsulfonyl analog, positioning it more favorably within the optimal lipophilicity range for CNS drug candidates (clogP 2-5) [1]. This difference is crucial for passive diffusion across the blood-brain barrier and for achieving sufficient free brain concentrations for target engagement [1]. In a comparative analysis of cyclohexyl sulfone-based γ-secretase inhibitors, the introduction of a 4-methoxy substituent was associated with a significant improvement in oral bioavailability and in vivo efficacy (Abeta40 lowering) relative to earlier, less lipophilic analogs [2].

Lipophilicity shift

Class-level inference

Estimated clogP increase ~0.6–1.0 log units vs. unsubstituted phenylsulfonyl analog

Supports CNS penetration and oral exposure profiling in lead optimization.

Inferred from γ-secretase inhibitor SAR; relevance depends on specific target context.

Evidence Dimension	Lipophilicity (clogP)
Target Compound Data	Approximately 2.8-3.2 (estimated based on similar 4-methoxyphenylsulfonyl cyclohexylamines)
Comparator Or Baseline	4-(Phenylsulfonyl)cyclohexan-1-amine (estimated clogP approximately 1.8-2.2)
Quantified Difference	Estimated increase of ~0.6-1.0 log units in clogP for the 4-methoxy analog
Conditions	Calculated logP; relevance inferred from structure-activity relationship (SAR) studies of γ-secretase inhibitors in cell-based and in vivo models

Why This Matters

This enhanced lipophilicity is a key determinant for CNS penetration and oral bioavailability, making this compound a preferred starting point for CNS drug discovery programs over less lipophilic sulfonyl analogs.

• [1] Churcher, I., et al. (2006). 4-Substituted cyclohexyl sulfones as potent, orally active γ-secretase inhibitors. Bioorganic & Medicinal Chemistry Letters, 16(2), 280-284. View Source
• [2] Churcher, I., et al. (2005). Aryl sulfones: a new class of γ-secretase inhibitors. Bioorganic & Medicinal Chemistry Letters, 15(19), 4245-4248. View Source

Improved Solubility with Hydrochloride Salt

The hydrochloride salt of 4-(4-methoxybenzenesulfonyl)cyclohexan-1-amine (CAS 1864014-12-9) provides a tangible advantage in solubility and physical form compared to the free base (CAS 1273959-94-6) . While quantitative solubility data for the free base is not widely reported, it is typically soluble in organic solvents like dichloromethane and tetrahydrofuran . The hydrochloride salt is specifically noted for its improved aqueous solubility and enhanced stability, which simplifies handling, storage, and formulation for biological assays .

Salt advantage

Head-to-head

HCl salt: improved aqueous solubility and crystalline form; free base: organic-solvent soluble, often oil/low-melting solid.

Salt selection directly impacts assay-ready formulation and reproducibility.

No quantitative solubility data reported; verify for specific assay media.

Evidence Dimension	Physical Form and Solubility
Target Compound Data	Hydrochloride salt (CAS 1864014-12-9): Improved aqueous solubility, crystalline solid
Comparator Or Baseline	Free base (CAS 1273959-94-6): Soluble in organic solvents (DCM, THF), physical state often oil or low-melting solid
Quantified Difference	Qualitative improvement in aqueous solubility and handling; no quantitative data available.
Conditions	Standard laboratory storage and handling conditions; biological assay media

Why This Matters

Procuring the hydrochloride salt form is critical for researchers planning in vitro assays or in vivo studies, as it directly impacts compound solubilization, accurate dosing, and overall experimental reproducibility.

γ-Secretase Inhibitor Scaffold

The cyclohexyl sulfone scaffold, specifically with a 4-substituted phenyl group, has been extensively explored in the development of potent, orally active γ-secretase inhibitors for Alzheimer's disease [1]. Research has demonstrated that optimization of the aryl substituent, including methoxy groups, led to compounds with robust in vivo efficacy in lowering amyloid-beta (Abeta) levels [2]. For instance, related 4-substituted cyclohexyl sulfone compounds demonstrated a minimum effective dose (MED) of 1 mg/kg orally in APP-YAC transgenic mice for Abeta(40) lowering [1]. This positions 4-(4-methoxybenzenesulfonyl)cyclohexan-1-amine as a validated core structure for the development of potent CNS-penetrant therapeutics.

γ-Secretase scaffold

Class-level inference

Related cyclohexyl sulfones active in APP-YAC transgenic mouse model; MED 1 mg/kg p.o. for Abeta40 lowering reported for close analogs.

Positions scaffold as research tool for amyloid pathway investigation, not as validated therapeutic.

Observed in model systems; target engagement and selectivity must be confirmed for this specific compound.

Evidence Dimension	In Vivo Efficacy (Abeta40 Lowering)
Target Compound Data	Scaffold present in potent γ-secretase inhibitors; related compounds show in vivo activity
Comparator Or Baseline	Other cyclohexyl sulfone analogs with varied aryl substituents
Quantified Difference	Related compounds achieved MED of 1 mg/kg p.o. in APP-YAC mice for Abeta40 lowering
Conditions	APP-YAC transgenic mouse model; oral administration

Why This Matters

This establishes a clear therapeutic relevance for the compound, guiding its procurement for research in Alzheimer's disease and validating its use as a privileged scaffold for CNS drug discovery.

• [1] Churcher, I., et al. (2006). 4-Substituted cyclohexyl sulfones as potent, orally active γ-secretase inhibitors. Bioorganic & Medicinal Chemistry Letters, 16(2), 280-284. View Source
• [2] Churcher, I., et al. (2005). Aryl sulfones: a new class of γ-secretase inhibitors. Bioorganic & Medicinal Chemistry Letters, 15(19), 4245-4248. View Source

Optimal Molecular Weight for Fragment-Based Design

With a molecular weight of 269.36 g/mol (free base), 4-(4-methoxybenzenesulfonyl)cyclohexan-1-amine falls within an optimal range for fragment-based drug discovery (FBDD) and early lead generation [1]. This is significantly lower than many commonly used sulfonamide-based kinase inhibitors or GPCR ligands, which often exceed 400 g/mol [2]. Its lower molecular weight offers advantages in ligand efficiency and provides more room for chemical elaboration during lead optimization without breaching Lipinski's Rule of Five limits [1]. In contrast, bulkier analogs (e.g., those with extended aromatic systems or large aliphatic groups) may suffer from poor solubility and permeability [2].

Fragment-fit MW

Class-level inference

269.36 g/mol vs. many advanced leads >400 g/mol

Favorable for fragment-based screening libraries; high ligand efficiency potential.

MW advantage supports hit-to-lead expansion without breaching drug-likeness thresholds.

Evidence Dimension	Molecular Weight (MW)
Target Compound Data	269.36 g/mol (free base)
Comparator Or Baseline	Common sulfonamide-based lead compounds (e.g., certain kinase inhibitors) often have MW >400 g/mol
Quantified Difference	Approximately 130-200 g/mol lower than many advanced leads
Conditions	Calculated MW; relevance inferred from principles of drug-likeness and fragment-based design

Why This Matters

This compound's favorable molecular weight makes it an ideal candidate for fragment-based screening libraries and early-stage medicinal chemistry programs, offering a high ligand efficiency starting point.

• [1] ChemSrc. (2024). 4-(4-Methoxybenzenesulfonyl)cyclohexan-1-amine. Retrieved from ChemSrc Database. CAS: 1273959-94-6. View Source
• [2] Lipinski, C. A., Lombardo, F., Dominy, B. W., & Feeney, P. J. (2001). Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Advanced Drug Delivery Reviews, 46(1-3), 3-26. View Source

Stability and pH Sensitivity Profile

The compound is reported to be generally stable under standard laboratory conditions but is sensitive to strong acids and bases . This stability profile is typical for sulfonamides, which can undergo hydrolysis under strongly acidic or basic conditions [1]. This information is crucial for proper storage and handling, as exposure to extreme pH can lead to degradation. While no quantitative stability data (e.g., half-life at specific pH) is available for this exact compound, this qualitative guidance informs appropriate experimental design, such as avoiding prolonged exposure to harsh chemical environments.

Stability context

Supporting evidence

Reported stable under standard lab conditions; sensitive to strong acids and bases.

Guides storage and reaction design; avoid extreme pH for long-term integrity.

No quantitative degradation data available; class-level sulfonamide behavior.

Evidence Dimension	Chemical Stability
Target Compound Data	Stable under standard lab conditions; sensitive to strong acids/bases
Comparator Or Baseline	General class of sulfonamides
Quantified Difference	Qualitative guidance; no specific quantitative data.
Conditions	Standard laboratory storage; reaction conditions involving strong acids/bases

Why This Matters

Understanding these stability constraints is essential for planning synthetic transformations, purification methods, and long-term storage to ensure compound integrity and experimental reproducibility.

• [1] Smith, M. B., & March, J. (2007). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. John Wiley & Sons. View Source

4-(4-Methoxybenzenesulfonyl)cyclohexan-1-amine Applications

CNS γ-Secretase Inhibitor Lead Optimization

Given the demonstrated efficacy of cyclohexyl sulfone scaffolds in lowering amyloid-beta levels in vivo, this compound serves as an ideal starting point for medicinal chemistry campaigns targeting Alzheimer's disease. Its favorable lipophilicity profile, inferred from SAR studies of related compounds, supports its use in designing new analogs with improved CNS penetration and oral bioavailability [1]. The primary amine provides a versatile handle for further derivatization, enabling rapid exploration of structure-activity relationships [1].

FBDD Library Enrichment

With a molecular weight of 269.36 g/mol and a balanced physicochemical profile, this compound is well-suited for inclusion in fragment screening libraries. Its sulfonamide moiety offers key hydrogen-bonding interactions with protein targets, while its cyclohexyl ring provides a rigid, non-planar core that can enhance binding selectivity [1]. The compound's size allows for efficient hit-to-lead expansion without exceeding drug-likeness thresholds, making it a valuable asset in FBDD programs [1].

Selective Kinase/GPCR Probe Development

The 4-methoxybenzenesulfonyl group is a known pharmacophore in various kinase and GPCR inhibitors. This compound can be used as a core template to synthesize focused libraries for screening against specific enzyme or receptor targets, where subtle modifications to the aryl sulfonyl group can dramatically impact selectivity and potency [1]. The availability of the hydrochloride salt further facilitates its use in high-throughput screening assays requiring aqueous solubility .

Chemical Biology Enzyme Probe

As a sulfonamide derivative, this compound can act as a competitive inhibitor of enzymes that recognize sulfonamide or sulfone moieties, such as carbonic anhydrases or certain proteases. Its cyclohexylamine core provides a structural scaffold that can be decorated to enhance target binding and selectivity, enabling its use as a chemical probe to investigate biological pathways and validate therapeutic targets in cell-based assays [1].

Application

Selection Property

Validation Focus

CNS γ-secretase inhibitor discovery

CNS-penetrant sulfone scaffold with favorable lipophilicity profile

In vivo amyloid-beta endpoint evaluation and target engagement assays

Fragment-based screening library development

Low molecular weight (269 Da) and high ligand efficiency

Hit confirmation and hit-to-lead expansion validation

Kinase/GPCR inhibitor probe discovery

Aryl sulfonyl pharmacophore diversity and derivatizable amine

Target selectivity profiling and cellular activity screening

Chemical biology enzyme inhibition studies

Sulfonamide-based competitive inhibitor scaffold

Cellular pathway engagement and target deconvolution experiments

• [1] Churcher, I., et al. (2006). 4-Substituted cyclohexyl sulfones as potent, orally active γ-secretase inhibitors. Bioorganic & Medicinal Chemistry Letters, 16(2), 280-284. View Source